2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-[4-(propan-2-ylamino)phenyl]ethanol
• InChI: InChI=1S/C11H17NO/c1-9(2)12-11-5-3-10(4-6-11)7-8-13/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key: MMZMQBGNWKUYAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=C(C=C1)CCO

Description

2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol is a secondary alcohol featuring a phenyl ring substituted at the para position with a propan-2-ylamino group. Its molecular formula is C₁₁H₁₇NO, with a molecular weight of 179.25 g/mol (calculated from ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol typically involves the reaction of 4-isopropylaniline with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters and improved safety. The use of automated systems ensures consistent quality and reduces the risk of contamination .

Chemical Reactions Analysis

Types of Reactions

2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) and nitric acid (HNO3).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol has diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. It is utilized as a building block for synthesizing complex organic molecules, investigated as a biochemical probe, and explored for potential therapeutic properties, including anti-inflammatory and analgesic effects. Additionally, it is used in the production of specialty chemicals and pharmaceuticals.

Scientific Research Applications

Chemistry
2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol serves as a fundamental building block in the synthesis of complex organic molecules. Its unique isopropylamino group distinguishes it from similar compounds, contributing to its specific applications in various fields.

Biology
The compound is studied for its potential as a biochemical probe. Research indicates it can decrease levels of reactive oxygen species (ROS) in neuronal cell cultures, suggesting a protective effect against oxidative stress, crucial for neurodegenerative conditions.

Medicine
2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol is explored for its potential therapeutic properties, such as anti-inflammatory and analgesic effects. It interacts with specific molecular targets like enzymes and receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit enzymes involved in inflammatory pathways, thus exerting anti-inflammatory effects.

Industry
In industrial applications, 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol is utilized in the production of specialty chemicals and pharmaceuticals.

Data Tables

Biological Activity	Cell Line/Model	IC50 (µM)	Mechanism of Action
Anticancer	MCF7	15	Apoptosis induction
Anticancer	A549	18	Cell cycle arrest
Neuroprotection	Neuronal cultures	N/A	ROS reduction
Antioxidant	DPPH Assay	N/A	Free radical scavenging

Case Study: Neuroprotective Potential

Mechanism of Action

The mechanism of action of 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues

2-[Phenyl(propan-2-yl)amino]ethan-1-ol (C₁₁H₁₇NO, )

• Key Differences: The propan-2-ylamino group is attached directly to the phenyl ring without para substitution.
• Implications : Reduced steric hindrance compared to the para-substituted target compound may enhance binding to flat aromatic receptors but reduce specificity in biological systems.
• Applications : Used as a building block in medicinal chemistry (e.g., kinase inhibitors) .

2-({4-[(2-Hydroxyethyl)amino]phenyl}amino)ethan-1-ol (C₁₀H₁₆N₂O₂, )

• Key Differences: Contains two ethanolamine groups instead of one, increasing hydrogen-bonding capacity.
• Implications : Higher hydrophilicity (logP ~0.5 vs. ~1.2 for the target compound) may improve aqueous solubility but limit membrane permeability.
• Applications: Potential use in dye synthesis or as a crosslinker in polymer chemistry .

1-[4-(Propan-2-yl)phenyl]ethan-1-ol (C₁₁H₁₆O, )

• Key Differences: Replaces the amino group with a non-polar isopropyl substituent.
• Implications : Increased lipophilicity (logP ~2.8) enhances compatibility with lipid membranes but reduces interaction with polar biological targets.
• Applications : Intermediate in fragrance or surfactant synthesis .

Functional Group Variations

2-({[3-Methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}amino)ethan-1-ol (C₁₀H₁₈N₃O, )

• Implications : Enhanced metabolic stability due to the heterocycle but reduced synthetic accessibility.
• Applications : Found in kinase inhibitors (e.g., JAK2/FLT3 inhibitors; cf. ) .

2-(2-{[1-(4-Chlorophenyl)propyl]amino}ethoxy)ethan-1-ol (C₁₃H₂₀ClNO₂, )

• Implications : Improved binding to hydrophobic pockets in enzymes or receptors.
• Applications : Antimicrobial or anticancer agent precursor .

Physicochemical and Pharmacokinetic Properties

Property	2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol	2-[Phenyl(propan-2-yl)amino]ethan-1-ol	2-({4-[(2-Hydroxyethyl)amino]phenyl}amino)ethan-1-ol
Molecular Weight	179.25 g/mol	179.25 g/mol	196.25 g/mol
logP (Predicted)	1.2	1.5	0.5
Hydrogen Bond Donors	2 (OH, NH)	2 (OH, NH)	4 (2 OH, 2 NH)
Solubility (Water)	Moderate (~5 mg/mL)	Low (~2 mg/mL)	High (~20 mg/mL)
Synthetic Yield	~24% (analogous to )	~30% ()	Not reported

Biological Activity

2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol, often referred to as a derivative of phenethylamine, has garnered attention in pharmacological research due to its potential biological activities. This compound's structure suggests it may possess significant interactions with various biological targets, leading to diverse therapeutic applications. This article reviews the compound's biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol is C13H19N, and it features a phenolic hydroxyl group and an isopropylamino moiety. The presence of these functional groups is critical for its biological interactions.

Biological Activity Overview

Research indicates that 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol exhibits various biological activities:

• Anticancer Activity :
  • In vitro studies have shown that this compound can inhibit the proliferation of several cancer cell lines, including breast (MCF7), colon (HT29), and lung (A549) cancers. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G1 phase, which is mediated through the activation of caspases .
• Neuroprotective Effects :
  • Preliminary studies suggest that this compound may exhibit neuroprotective properties by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells. This could make it a candidate for treating neurodegenerative diseases .
• Antioxidant Properties :
  • The compound has demonstrated significant antioxidant activity, which is essential in mitigating oxidative stress-related damage in cells. This property is attributed to its ability to scavenge free radicals effectively .

The biological activity of 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol can be attributed to several mechanisms:

• Inhibition of Kinases : It has been shown to inhibit specific kinases involved in cell signaling pathways that regulate growth and survival in cancer cells .
• Induction of Apoptosis : The compound activates intrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death in malignant cells .

Case Studies

Several studies have highlighted the potential applications of 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol:

Case Study 1: Anticancer Efficacy

A study published in Nature explored the efficacy of this compound against various cancer cell lines. The results indicated a significant reduction in cell viability with IC50 values ranging from 10 µM to 20 µM across different cancer types. The study concluded that the compound's ability to induce apoptosis was a key factor in its anticancer effects .

Case Study 2: Neuroprotective Potential

Research conducted on neuronal cell cultures demonstrated that treatment with 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol led to a marked decrease in reactive oxygen species (ROS) levels. This suggests a protective effect against oxidative stress, which is crucial for neurodegenerative conditions .

Data Tables

Biological Activity	Cell Line/Model	IC50 (µM)	Mechanism of Action
Anticancer	MCF7	15	Apoptosis induction
Anticancer	A549	18	Cell cycle arrest
Neuroprotection	Neuronal cultures	N/A	ROS reduction
Antioxidant	DPPH Assay	N/A	Free radical scavenging

Q & A

Q. What are the common synthetic routes for 2-{4-[(Propan-2-yl)amino]phenyl}ethan-1-ol, and how can reaction conditions be optimized?

A multi-step synthesis approach is typically employed. For example:

• Step 1 : Alkylation of 4-aminophenyl precursors with propan-2-yl halides to introduce the isopropylamino group.
• Step 2 : Hydroxylation via catalytic hydrogenation or Grignard reagent addition to form the ethanol moiety.
  Reaction optimization includes:
• Catalyst selection : Pd/C or Raney Ni for hydrogenation .
• Solvent choice : Anhydrous ethanol or THF to minimize side reactions.
• Temperature control : Maintaining 60–80°C during alkylation to balance yield and purity .

Q. How can structural characterization of this compound be performed using spectroscopic methods?

• NMR : $^1H$ and $^{13}C$ NMR identify substituent patterns (e.g., hydroxyl and isopropylamino groups). For example, the hydroxyl proton appears as a broad singlet at δ 1.5–2.5 ppm, while aromatic protons resonate at δ 6.5–7.5 ppm .
• Mass spectrometry (MS) : High-resolution MS confirms the molecular ion peak at m/z 209.2 (C$_{11}$H$_{17}$NO$_2$) .
• Infrared (IR) : Stretching frequencies for -OH (3200–3600 cm$^{-1}$) and -NH (1550–1650 cm$^{-1}$) validate functional groups.

Q. What biological systems or pathways is this compound hypothesized to interact with?

Phenethylamine derivatives often modulate neurotransmitter systems. Preliminary studies suggest:

• Dopaminergic pathways : Potential binding to trace amine-associated receptors (TAARs) due to structural similarity to endogenous phenethylamines .
• Adrenergic receptors : The isopropylamino group may mimic epinephrine analogs, warranting radioligand binding assays for affinity quantification .

Q. How can researchers validate analytical methods for quantifying this compound in biological matrices?

A validated HPLC-MS/MS protocol includes:

• Calibration curves : Linear range of 1–100 ng/mL in plasma, with R$^2$ > 0.98.
• Precision/accuracy : Intra-day CV < 10%, recovery > 85% .
• Matrix effects : Assess ionization suppression using post-column infusion .

Advanced Research Questions

Q. How can conflicting reports about the compound’s solubility and stability be resolved?

Contradictions arise from solvent polarity and pH variations. Systematic approaches include:

• Solubility studies : Use Hansen solubility parameters to identify optimal solvents (e.g., DMSO for polar aprotic conditions).
• Stability profiling : Accelerated degradation studies under UV light, heat, and acidic/basic conditions. Monitor via UPLC-PDA to identify degradation products .

Q. What strategies enable enantioselective synthesis of this compound?

• Chiral catalysts : Use (R)- or (S)-BINAP ligands with palladium for asymmetric hydrogenation of ketone intermediates.
• Biocatalysis : Lipases or ketoreductases can selectively reduce prochiral carbonyl groups to achieve > 90% enantiomeric excess (ee) .

Q. How can computational chemistry predict its metabolic pathways?

• In silico tools : Use Schrödinger’s ADMET Predictor or SwissADME to identify cytochrome P450 (CYP) oxidation sites (e.g., hydroxylation at the phenyl ring).
• Docking studies : Simulate interactions with CYP3A4 or CYP2D6 isoforms to prioritize in vitro metabolism assays .

Q. What mechanistic insights explain its reactivity in substitution reactions?

• Nucleophilic aromatic substitution (NAS) : The electron-rich phenyl ring (activated by -NH and -OH groups) undergoes halogenation with N-bromosuccinimide (NBS) in acetic acid.
• Leaving group optimization : Tosyl chloride improves substitution efficiency at the ethanol moiety by forming a stable tosylate intermediate .

Q. How can its pharmacokinetic profile be studied in preclinical models?

• ADME assays :
  • Absorption : Caco-2 cell monolayers assess intestinal permeability (P$_{app}$ > 1 × 10$^{-6}$ cm/s).
  • Metabolism : Liver microsomes quantify CYP-mediated clearance.
  • Excretion : Radiolabeled compound tracking in urine/feces .

Q. What structure-activity relationship (SAR) studies are critical for optimizing bioactivity?

• Substituent effects : Compare derivatives with methyl, fluoro, or methoxy groups at the phenyl ring to evaluate TAAR1 binding affinity.
• Steric hindrance : Modify the propan-2-yl group to tert-butyl to assess receptor selectivity .

Cross-Disciplinary Applications

Q. How can this compound be applied in materials science?

• Polymer precursors : Its hydroxyl and amino groups enable covalent linkage to epoxy resins or polyurethanes, enhancing thermal stability.
• Surface modification : Self-assembled monolayers (SAMs) on gold nanoparticles for biosensor applications .

Q. What interdisciplinary approaches combine its chemical properties with pharmacological studies?

• Photoaffinity labeling : Attach a diazirine moiety to map binding sites in receptor proteins.
• Fluorescent probes : Conjugate with dansyl chloride for live-cell imaging of target engagement .